Cas no 1260865-54-0 (3-(3-Bromo-4-methoxyphenyl)azetidine)

• Product Name: 3-(3-Bromo-4-methoxyphenyl)azetidine
• CAS No: 1260865-54-0
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 6368566
• PubChem ID: 82293287
• Update Time: 2025-05-26

3-(3-Bromo-4-methoxyphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-methoxyphenyl)azetidine
• SCHEMBL20031182
• EN300-1915037
• 1260865-54-0
• 3-(3-Bromo-4-methoxyphenyl)azetidine

• Inchi： 1S/C10H12BrNO/c1-13-10-3-2-7(4-9(10)11)8-5-12-6-8/h2-4,8,12H,5-6H2,1H3
• InChI Key： QQHWQQQNSQBRCT-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1CNC1)OC

Computed Properties

• Exact Mass: 241.01023g/mol
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on 3-(3-Bromo-4-methoxyphenyl)azetidine

Introduction to 3-(3-Bromo-4-methoxyphenyl)azetidine (CAS No. 1260865-54-0)

3-(3-Bromo-4-methoxyphenyl)azetidine, a compound with the chemical formula C₉H₈BrN₂O, is a significant molecule in the field of pharmaceutical chemistry and drug discovery. This compound has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The presence of both bromo and methoxy substituents on the aromatic ring, combined with the azetidine heterocycle, makes it a versatile scaffold for medicinal chemists.

The CAS number 1260865-54-0 uniquely identifies this compound in scientific literature and databases, facilitating its accurate referencing in research and industrial applications. The molecular structure of 3-(3-Bromo-4-methoxyphenyl)azetidine consists of a benzene ring substituted with a bromine atom at the 3-position and a methoxy group at the 4-position, linked to an azetidine ring. This configuration imparts specific electronic and steric properties that are crucial for its biological activity.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in medicinal chemistry. Azetidine derivatives, in particular, have shown promise as pharmacophores in various therapeutic areas. The 3-(3-Bromo-4-methoxyphenyl)azetidine structure is no exception, demonstrating potential in inhibiting certain enzymes and receptors that are implicated in diseases such as cancer, inflammation, and neurodegeneration.

In the context of oncology research, 3-(3-Bromo-4-methoxyphenyl)azetidine has been investigated for its potential as an anti-cancer agent. Studies have suggested that this compound may interfere with key signaling pathways involved in tumor growth and progression. The bromo substituent, for instance, can participate in various chemical reactions that are useful for modifying the compound's bioactivity. Additionally, the methoxy group can influence the molecule's solubility and metabolic stability, which are critical factors in drug design.

The azetidine ring itself is a valuable structural motif due to its ability to mimic more complex cyclic structures found in natural products. This feature allows 3-(3-Bromo-4-methoxyphenyl)azetidine to interact with biological targets in a manner similar to known bioactive molecules. Researchers have leveraged this property to design derivatives with enhanced potency and selectivity.

Furthermore, computational studies have been instrumental in understanding the binding interactions of 3-(3-Bromo-4-methoxyphenyl)azetidine with biological targets. Molecular docking simulations have revealed that this compound can bind to specific pockets on enzymes and receptors, potentially modulating their activity. These insights have guided the optimization of the molecule's structure to improve its pharmacological properties.

One of the most intriguing aspects of 3-(3-Bromo-4-methoxyphenyl)azetidine is its potential for further derivatization. The presence of both bromo and methoxy groups provides multiple sites for chemical modification, allowing researchers to explore a wide range of structural variations. This flexibility has enabled the synthesis of numerous analogs with diverse biological activities.

In conclusion, 3-(3-Bromo-4-methoxyphenyl)azetidine is a promising compound in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its molecular design incorporates elements that are highly relevant to modern drug discovery efforts, making it a valuable scaffold for developing new treatments for various diseases. As research continues to uncover new biological targets and mechanisms, compounds like 3-(3-Bromo-4-methoxyphenyl)azetidine are likely to play an increasingly important role in shaping the future of medicine.